![molecular formula C15H18N2O2S B4780052 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide](/img/structure/B4780052.png)
2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide
Overview
Description
2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide, also known as CETA, is a chemical compound that has been widely studied for its potential applications in scientific research. CETA is a member of the acrylamide family of compounds, which are known for their diverse range of biological activities.
Mechanism of Action
The mechanism of action of 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth and proliferation. 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has been shown to inhibit the activity of several kinases, including AKT and ERK, which are known to be involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer activity, 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has been shown to have anti-inflammatory and anti-oxidant properties. 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has also been shown to have neuroprotective effects, which could make it useful for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide in lab experiments is its potent anti-cancer activity. 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further study. However, one of the main limitations of using 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide in lab experiments is its complex synthesis process, which can make it difficult to produce in large quantities.
Future Directions
There are several future directions that could be explored in the study of 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide. One area of interest is the development of new synthetic methods for producing 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide. Another area of interest is the identification of new targets for 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide, which could lead to the development of more effective anti-cancer therapies. Finally, the potential use of 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide in combination with other drugs or therapies should be explored, as this could lead to synergistic effects and improved treatment outcomes.
Scientific Research Applications
2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has been studied extensively for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has potent anti-cancer activity against a wide range of cancer cell lines. 2-cyano-3-(5-ethyl-2-thienyl)-N-(tetrahydro-2-furanylmethyl)acrylamide has also been shown to have anti-inflammatory and anti-oxidant properties, which could make it useful for the treatment of a wide range of diseases.
properties
IUPAC Name |
(E)-2-cyano-3-(5-ethylthiophen-2-yl)-N-(oxolan-2-ylmethyl)prop-2-enamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-2-13-5-6-14(20-13)8-11(9-16)15(18)17-10-12-4-3-7-19-12/h5-6,8,12H,2-4,7,10H2,1H3,(H,17,18)/b11-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNGVTZIWKJPWSQ-DHZHZOJOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C=C(C#N)C(=O)NCC2CCCO2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(S1)/C=C(\C#N)/C(=O)NCC2CCCO2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-2-cyano-3-(5-ethylthiophen-2-yl)-N-(tetrahydrofuran-2-ylmethyl)prop-2-enamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.